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Compound of Interest

Compound Name: Amino-PEG4-bis-PEG3-propargyl

Cat. No.: B11931520 Get Quote

Disclaimer: This document provides a general overview of safety and handling considerations

for Amino-PEG4-bis-PEG3-propargyl based on its chemical nature and intended use in

research and drug development. No specific Safety Data Sheet (SDS) with comprehensive

toxicological and safety data was publicly available at the time of writing. Therefore, this guide

is not a substitute for a formal risk assessment and should be used in conjunction with

standard laboratory safety protocols and professional judgment. All users should consult with

their institution's Environmental Health and Safety (EHS) department for specific guidance.

Introduction
Amino-PEG4-bis-PEG3-propargyl is a specialized chemical reagent primarily utilized as a

cleavable linker in the synthesis of Antibody-Drug Conjugates (ADCs).[1][2][3][4] ADCs are a

class of targeted cancer therapies that use a monoclonal antibody to deliver a potent cytotoxic

agent directly to tumor cells. The linker component, such as Amino-PEG4-bis-PEG3-
propargyl, plays a critical role in the stability and efficacy of the ADC, ensuring that the

cytotoxic payload remains attached to the antibody in circulation and is released only upon

internalization into the target cancer cell.[2][4] This compound features a terminal amino group,

a polyethylene glycol (PEG) spacer, and a propargyl group, which enables its use in click

chemistry reactions, specifically copper-catalyzed azide-alkyne cycloaddition (CuAAC).[1][5]

Chemical and Physical Properties
Specific quantitative data on the physical and chemical properties of Amino-PEG4-bis-PEG3-
propargyl are not readily available in the public domain. The following table summarizes the
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key known characteristics and indicates where data is currently unavailable.

Property Data

Chemical Name Amino-PEG4-bis-PEG3-propargyl

Synonyms Not commonly available

Molecular Formula Data not found

Molecular Weight Data not found

Appearance
Typically supplied as a solid (e.g., lyophilized

powder) or in a solution.[6]

Solubility
Likely soluble in common organic solvents such

as DMSO.[7]

Purity
Often supplied at high purity levels (e.g., >98%)

for research applications.[2]

Boiling Point Data not found

Melting Point Data not found

Flash Point Data not found

Density Data not found

Vapor Pressure Data not found

Toxicological Information
No specific toxicological data, such as LD50 (median lethal dose) or information on

carcinogenicity, mutagenicity, or reproductive toxicity, was found for Amino-PEG4-bis-PEG3-
propargyl. As a general precaution for a novel chemical entity used in drug development, it

should be handled as a potentially hazardous substance. The table below reflects the lack of

specific data.
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Toxicological Endpoint Data

Acute Toxicity (Oral) Data not found

Acute Toxicity (Dermal) Data not found

Acute Toxicity (Inhalation) Data not found

Skin Corrosion/Irritation
Data not found; assume it may cause skin

irritation upon contact.

Eye Damage/Irritation
Data not found; assume it may cause serious

eye irritation.

Respiratory/Skin Sensitization Data not found

Carcinogenicity Data not found

Mutagenicity Data not found

Reproductive Toxicity Data not found

Hazard Identification and General Safety
Precautions
Given the lack of specific hazard information, a cautious approach is warranted. The primary

hazards are likely to be associated with skin and eye contact, inhalation of dust if in solid form,

and ingestion.

Personal Protective Equipment (PPE)
A standard laboratory PPE protocol should be strictly followed when handling Amino-PEG4-
bis-PEG3-propargyl. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.
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Respiratory Protection: If handling the solid form and there is a risk of generating dust, a

properly fitted respirator (e.g., N95 or higher) should be used in a well-ventilated area or a

fume hood.

Hygiene Measures
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound and before leaving the laboratory.

Engineering Controls
Work in a well-ventilated laboratory.

Use a chemical fume hood when handling the solid material to minimize inhalation exposure.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Handling
Avoid creating dust if handling the solid form.

Use only in a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Keep away from incompatible materials such as strong oxidizing agents.

Storage
Store in a tightly sealed container.

Recommended storage conditions are typically at -20°C in a dry environment, protected from

light.[7][8]
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Follow the specific storage instructions provided by the supplier.

Spill and Emergency Procedures
Spill Response
In the event of a spill, follow these general procedures:

Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.

Alert: Notify colleagues and the laboratory supervisor.

Ventilate: Ensure the area is well-ventilated.

Contain: For a small spill of solid material, carefully sweep it up, avoiding dust generation,

and place it in a sealed container for disposal. For a liquid spill, absorb it with an inert

material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.

Clean: Clean the spill area thoroughly with an appropriate solvent and then with soap and

water.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

guidelines.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

After Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Disposal Considerations
All waste materials, including empty containers and contaminated items, should be treated as

hazardous chemical waste. Disposal must be in accordance with local, state, and federal

regulations. Consult your institution's EHS department for specific disposal procedures.

Visualizations
The following diagrams illustrate the chemical structure and general workflows related to

Amino-PEG4-bis-PEG3-propargyl.

Figure 1: Conceptual Chemical Structure of Amino-PEG4-bis-PEG3-propargyl

Amino Group PEG4 Spacer bis-PEG3 Linker Propargyl Group

H₂N- -(CH₂CH₂O)₄- -(X)-(CH₂CH₂O)₃- -CH₂-C≡CH

Click to download full resolution via product page

Caption: Conceptual structure of Amino-PEG4-bis-PEG3-propargyl.
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Figure 2: General Laboratory Workflow
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Figure 3: Spill Response Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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